Cas no 1690912-80-1 (3-Methoxy-2-sulfanylpropanoic acid)

3-Methoxy-2-sulfanylpropanoic acid is a sulfur-containing carboxylic acid derivative characterized by its unique methoxy and sulfanyl functional groups. This compound exhibits notable reactivity due to the presence of the thiol (-SH) group, making it valuable in organic synthesis, particularly in thiol-ene click chemistry and the formation of disulfide bonds. The methoxy group enhances its solubility in organic solvents, facilitating its use in various reaction conditions. Its bifunctional nature allows for versatile applications in pharmaceutical intermediates, peptide modification, and polymer chemistry. The compound's stability under controlled conditions and its ability to participate in selective conjugation reactions make it a useful reagent in biochemical and material science research. Proper handling is required due to the potential reactivity of the thiol group.

3-Methoxy-2-sulfanylpropanoic acid structure

1690912-80-1 structure

Product Name:3-Methoxy-2-sulfanylpropanoic acid

CAS No:1690912-80-1

MF:C₄H₈O₃S

MW:136.169520378113

CID:5710355

PubChem ID:57128538

Update Time:2025-07-02

3-Methoxy-2-sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 1690912-80-1
- EN300-1267944
- 3-methoxy-2-sulfanylpropanoicacid
- 3-methoxy-2-sulfanylpropanoic acid
- 3-Methoxy-2-sulfanylpropanoic acid
- Inchi： 1S/C4H8O3S/c1-7-2-3(8)4(5)6/h3,8H,2H2,1H3,(H,5,6)
- InChI Key： LPNLEJSJTGLPJR-UHFFFAOYSA-N
- SMILES： SC(C(=O)O)COC

Computed Properties

Exact Mass: 136.01941529g/mol
Monoisotopic Mass: 136.01941529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 83.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 47.5Å²

3-Methoxy-2-sulfanylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1267944-1.0g	3-methoxy-2-sulfanylpropanoic acid	1690912-80-1	1g	$0.0	2023-06-08
Enamine	EN300-1267944-50mg	3-methoxy-2-sulfanylpropanoic acid	1690912-80-1	50mg	$468.0	2023-10-02
Enamine	EN300-1267944-100mg	3-methoxy-2-sulfanylpropanoic acid	1690912-80-1	100mg	$490.0	2023-10-02
Enamine	EN300-1267944-250mg	3-methoxy-2-sulfanylpropanoic acid	1690912-80-1	250mg	$513.0	2023-10-02
Enamine	EN300-1267944-500mg	3-methoxy-2-sulfanylpropanoic acid	1690912-80-1	500mg	$535.0	2023-10-02
Enamine	EN300-1267944-1000mg	3-methoxy-2-sulfanylpropanoic acid	1690912-80-1	1000mg	$557.0	2023-10-02
Enamine	EN300-1267944-2500mg	3-methoxy-2-sulfanylpropanoic acid	1690912-80-1	2500mg	$1089.0	2023-10-02
Enamine	EN300-1267944-5000mg	3-methoxy-2-sulfanylpropanoic acid	1690912-80-1	5000mg	$1614.0	2023-10-02
Enamine	EN300-1267944-10000mg	3-methoxy-2-sulfanylpropanoic acid	1690912-80-1	10000mg	$2393.0	2023-10-02